Cas no 2308440-67-5 (N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide)

• Product Name: N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide
• CAS No: 2308440-67-5
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 5413493
• PubChem ID: 154832191
• Update Time: 2025-06-09

N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(Benzimidazol-1-ylmethyl)phenyl]methyl]prop-2-enamide
• EN300-26585425
• Z1938201188
• 2308440-67-5
• N-({3-[(1H-1,3-benzodiazol-1-yl)methyl]phenyl}methyl)prop-2-enamide
• N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide

• Inchi： 1S/C18H17N3O/c1-2-18(22)19-11-14-6-5-7-15(10-14)12-21-13-20-16-8-3-4-9-17(16)21/h2-10,13H,1,11-12H2,(H,19,22)
• InChI Key： BVGIMTITIIHGQU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(CN2C=NC3=CC=CC=C32)=C1)(=O)C=C

Computed Properties

• Exact Mass: 291.137162174g/mol
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.28±0.46(Predicted)

Additional information on N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide

Introduction to N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide (CAS No. 2308440-67-5)

N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide (CAS No. 2308440-67-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular structure of N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide incorporates a benzimidazole moiety, which is a well-known pharmacophore in medicinal chemistry. Benzimidazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the benzimidazole ring in this compound suggests potential therapeutic benefits in these areas.

In addition to the benzimidazole moiety, the compound also features a phenyl ring substituted with a propenamide group. This structural feature contributes to the compound's ability to interact with biological targets in a specific manner. The propenamide group is particularly interesting as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding.

Recent studies have highlighted the importance of understanding the structural and functional relationships in drug design. N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide has been investigated for its potential role in modulating various biological pathways. For instance, research has shown that this compound can interact with enzymes and receptors involved in inflammation and pain signaling.

The pharmacological profile of N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide has been explored through both in vitro and in vivo studies. In vitro experiments have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses. These findings suggest that the compound may have therapeutic potential in conditions where inflammation plays a significant role.

Moreover, preclinical studies have indicated that N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide exhibits good bioavailability and metabolic stability. These characteristics are essential for a drug candidate to reach effective concentrations at the target site and remain stable during metabolic processes. The compound's favorable pharmacokinetic properties enhance its potential as a lead molecule for further development.

The synthesis of N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex molecular framework of the compound efficiently.

The role of computational chemistry in drug design has also been instrumental in understanding the behavior of N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide. Molecular modeling studies have provided insights into how the compound interacts with biological targets at an atomic level. These insights are crucial for optimizing the structure of the compound to enhance its binding affinity and selectivity.

In conclusion, N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide (CAS No. 2308440-67-5) represents a promising therapeutic agent with significant potential in various medical applications. Its unique molecular structure, combined with favorable pharmacological properties, positions it as an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like N-[[3-(1H-Benzimidazol-1-ylmethyl)phenyl]methyl]-2-propenamide are likely to play a crucial role in the next generation of pharmaceutical treatments.